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Compound of Interest

Compound Name: 3,5-Dihydroxyphenylacetic acid

Cat. No.: B1218140

Ensuring the safe and compliant disposal of 3,5-Dihydroxyphenylacetic acid is paramount for
maintaining a secure laboratory environment and protecting personnel and the environment.
This guide provides detailed, step-by-step procedures for the proper handling and disposal of
this compound, addressing its solid form and residues from experimental use. Adherence to
these protocols is essential for mitigating risks associated with this hazardous substance.

Immediate Safety and Handling Precautions

3,5-Dihydroxyphenylacetic acid is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, appropriate
Personal Protective Equipment (PPE), including safety goggles, chemical-resistant gloves
(e.g., neoprene), and a lab coat, must be worn at all times when handling this chemical.[2] All
manipulations of the solid compound should be conducted in a well-ventilated area, preferably
within a chemical fume hood, to minimize the inhalation of dust particles.[1][3]

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 3,5-Dihydroxyphenylacetic
acid are summarized in the table below.
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Property Value

CAS Number 4670-09-1[1]
Molecular Formula CsHsOa4
Molecular Weight 168.15 g/mol
Appearance Solid

Acute toxicity (oral), Skin irritation, Serious eye
Hazard Classifications irritation, Specific target organ toxicity (single

exposure - respiratory tract irritation)[1]

Step-by-Step Disposal Procedures

The disposal of 3,5-Dihydroxyphenylacetic acid must strictly adhere to all local, state, and
federal regulations. This chemical should never be disposed of down the drain or in regular
trash.[4][5]

Unused or Waste 3,5-Dihydroxyphenylacetic Acid (Solid)

o Waste Identification: All unused or waste 3,5-Dihydroxyphenylacetic acid must be treated
as hazardous chemical waste.[6]

» Containerization: Place the solid waste into a clearly labeled, sealable, and chemically
compatible container. The original container is often a suitable choice. The container must be
in good condition, free from leaks or external contamination.[4]

» Labeling: Affix a hazardous waste label to the container. The label must include the full
chemical name ("3,5-Dihydroxyphenylacetic acid"), the quantity of waste, the date of
generation, and the appropriate hazard pictograms (e.g., irritant, harmful).[5][7][8]

o Storage: Store the sealed waste container in a designated satellite accumulation area that is
at or near the point of generation.[5][9] Ensure the storage area is secure and away from
incompatible materials such as strong oxidizing agents and strong bases.[10]

o Disposal: Arrange for the collection of the hazardous waste by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
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contractor.[3][9]

Contaminated Labware and Debris

Collection: Pipette tips, centrifuge tubes, gloves, and other materials contaminated with 3,5-
Dihydroxyphenylacetic acid should be collected in a sealable container separate from
other hazardous chemical waste.[11] For items that could puncture a bag, use a rigid,
puncture-resistant container.

Labeling: Clearly label the bag or container as "Hazardous Waste: 3,5-
Dihydroxyphenylacetic Acid Debris" and include the date of generation.[12]

Disposal: Dispose of the container through your institution's hazardous waste program.[11]

Aqueous Solutions Containing 3,5-
Dihydroxyphenylacetic Acid

Collection: Collect all aqueous waste containing 3,5-Dihydroxyphenylacetic acid in a
shatter-proof, sealable container (e.g., a high-density polyethylene bottle).[6]

Labeling: Label the container with "Hazardous Waste: Aqueous solution of 3,5-
Dihydroxyphenylacetic Acid," and list the approximate concentration and any other
chemical constituents.

Storage: Store the waste container in a designated satellite accumulation area with
secondary containment to prevent spills.[4][8]

Disposal: Arrange for pickup by your institution's hazardous waste management service.

Small Spills Cleanup and Disposal

Immediate Action: In case of a small spill, evacuate the immediate area and ensure proper
ventilation.[10]

Cleanup: Wearing appropriate PPE, absorb the spilled material with an inert absorbent such
as vermiculite, sand, or earth.[10][13] For small liquid spills, paper towels may be used.[2]
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» Containerization and Labeling: Carefully collect the absorbed material and any contaminated
debris and place it into a sealed, labeled hazardous waste container. The label should read
"Spill Debris: 3,5-Dihydroxyphenylacetic Acid."[12]

o Decontamination: Clean the spill area with a suitable laboratory detergent and water.[12]

» Disposal: Arrange for the pickup of the spill debris container by your hazardous waste
management provider.[12]

Experimental Protocols

Currently, there are no standard, widely accepted experimental protocols for the in-lab
neutralization or degradation of 3,5-Dihydroxyphenylacetic acid that are recommended for
routine disposal in a research setting. The safest and most compliant method of disposal is
through a licensed chemical disposal facility, which typically utilizes high-temperature
incineration.[13]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,5-
Dihydroxyphenylacetic acid.
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Waste Generation
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Caption: Disposal workflow for 3,5-Dihydroxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of 3,5-Dihydroxyphenylacetic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218140#3-5-dihydroxyphenylacetic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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